Cas no 908247-75-6 (5-amino-1H-Indazole-3-methanol)

• Product Name: 5-amino-1H-Indazole-3-methanol
• CAS No: 908247-75-6
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1081945
• PubChem ID: 53399263
• Update Time: 2025-10-28

5-amino-1H-Indazole-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-Indazole-3-methanol
• (5-amino-2H-indazol-3-yl)methanol
• 908247-75-6
• SCHEMBL3589720
• (5-Amino-1H-indazol-3-yl)methanol
• DTXSID60694601
• JQJZZHXZNOCXEA-UHFFFAOYSA-N
• DB-095121
• 5-Amino-3-hydroxymethyl-1H-indazole

• Inchi： 1S/C8H9N3O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-3,12H,4,9H2,(H,10,11)
• InChI Key： JQJZZHXZNOCXEA-UHFFFAOYSA-N
• SMILES： OCC1=C2C=C(C=CC2=NN1)N

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles